Prilocaine hydrochloride
Prilocaine hydrochloride
Prilocaine hydrochloride is a local anesthetic of the amino amide type.Target: OthersPrilocaine is a local anesthetic of the amino amide type first prepared by Claes Tegner and Nils Lfgren. In its injectable form (trade name Citanest), it is often used in dentistry. It is also often combined with lidocaine as a preparation for dermal anesthesia, for treatment of conditions like paresthesia. As it has low cardiac toxicity, it is commonly used for intravenous regional anaesthesia (IVRA). In some patients, a metabolite of prilocaine may cause the unusual side effect of methemoglobinemia, which may be treated with methylene blue. Maximum dosage for dental use: 8.0 mg/kg (2.7 mg/lb), with a maximum dose of 500 mg.Eutectic Mixture of Local Anesthetics (EMLA) containing 5% lidocaine and prilocaine in a cream was found to give effective topical analgesia in normal and diseased skin, making it useful for superficial surgery and various other clinical procedures. To be effective, an adequate amount must be applied under occlusion and at the right time before the intervention.
Brand Name:
Vulcanchem
CAS No.:
1786-81-8
VCID:
VC0003556
InChI:
InChI=1S/C13H20N2O.ClH/c1-4-9-14-11(3)13(16)15-12-8-6-5-7-10(12)2;/h5-8,11,14H,4,9H2,1-3H3,(H,15,16);1H
SMILES:
CCCNC(C)C(=O)NC1=CC=CC=C1C.Cl
Molecular Formula:
C13H21ClN2O
Molecular Weight:
256.77 g/mol
Prilocaine hydrochloride
CAS No.: 1786-81-8
Inhibitors
VCID: VC0003556
Molecular Formula: C13H21ClN2O
Molecular Weight: 256.77 g/mol
| CAS No. | 1786-81-8 |
|---|---|
| Product Name | Prilocaine hydrochloride |
| Molecular Formula | C13H21ClN2O |
| Molecular Weight | 256.77 g/mol |
| IUPAC Name | N-(2-methylphenyl)-2-(propylamino)propanamide;hydrochloride |
| Standard InChI | InChI=1S/C13H20N2O.ClH/c1-4-9-14-11(3)13(16)15-12-8-6-5-7-10(12)2;/h5-8,11,14H,4,9H2,1-3H3,(H,15,16);1H |
| Standard InChIKey | BJPJNTKRKALCPP-UHFFFAOYSA-N |
| SMILES | CCCNC(C)C(=O)NC1=CC=CC=C1C.Cl |
| Canonical SMILES | CCCNC(C)C(=O)NC1=CC=CC=C1C.Cl |
| Appearance | Solid powder |
| Description | Prilocaine hydrochloride is a local anesthetic of the amino amide type.Target: OthersPrilocaine is a local anesthetic of the amino amide type first prepared by Claes Tegner and Nils Lfgren. In its injectable form (trade name Citanest), it is often used in dentistry. It is also often combined with lidocaine as a preparation for dermal anesthesia, for treatment of conditions like paresthesia. As it has low cardiac toxicity, it is commonly used for intravenous regional anaesthesia (IVRA). In some patients, a metabolite of prilocaine may cause the unusual side effect of methemoglobinemia, which may be treated with methylene blue. Maximum dosage for dental use: 8.0 mg/kg (2.7 mg/lb), with a maximum dose of 500 mg.Eutectic Mixture of Local Anesthetics (EMLA) containing 5% lidocaine and prilocaine in a cream was found to give effective topical analgesia in normal and diseased skin, making it useful for superficial surgery and various other clinical procedures. To be effective, an adequate amount must be applied under occlusion and at the right time before the intervention. |
| Synonyms | Citanest Citanest Octapressin Prilocaine Prilocaine Hydrochloride Propitocaine Xylonest |
| Reference | 1:Prilocaine hydrochloride 2% hyperbaric solution for intrathecal injection: a clinical review. Manassero A, Fanelli A.Local Reg Anesth. 2017 Mar 31;10:15-24. doi: 10.2147/LRA.S112756. eCollection 2017. Review. PMID: 28408851 Free PMC Article2:Prilocaine hydrochloride protects zebrafish from lethal effects of ionizing radiation: role of hematopoietic cell expansion. Dimri M, Joshi J, Shrivastava N, Ghosh S, Chakraborti R, Indracanti PK.Tokai J Exp Clin Med. 2015 Mar 20;40(1):8-15. PMID: 25843444 Free Article3:Verification of protector effect of the norepinephrine and felypressin upon the cardiovascular system under action of the lidocaine hydrochloride and prilocaine hydrochloride in anesthetized rats. Araújo LD, Singi G, Gazola R.Pharmacol Res. 2002 Aug;46(2):107-11. PMID: 12220948 4:Report of adverse drug reaction editorial comment. Prilocaine hydrochloride and neonatal methemoglobinemia. Menahem S.Aust N Z J Obstet Gynaecol. 1988 Feb;28(1):76. No abstract available. PMID: 3214389 |
| PubChem Compound | 92163 |
| Last Modified | Nov 11 2021 |
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